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Abstract: This document provides detailed application notes and protocols for the use of

Fluometuron in weed science field research. Fluometuron is a selective, systemic herbicide

from the phenylurea chemical family, primarily used for controlling annual broadleaf weeds and

grasses in cotton and sugarcane cultivation.[1][2][3][4] Its efficacy and crop safety are highly

dependent on proper application techniques, timing, and adherence to environmental

conditions. These guidelines are intended for researchers, scientists, and agricultural

professionals to ensure accurate, repeatable, and safe experimental outcomes.

Mechanism of Action
Fluometuron is classified as a WSSA Group 7 herbicide (HRAC Group C2).[2] Its primary

mode of action is the inhibition of photosynthesis at Photosystem II (PSII).[2] Fluometuron
binds to the D1 quinone-binding protein within the PSII complex in plant chloroplasts, which

blocks the electron transport chain.[1] This disruption halts ATP and NADPH production,

essential for carbon fixation, ultimately leading to oxidative stress, membrane damage, and

death of susceptible weed species.[1] It is primarily absorbed by the roots and translocated

upward to the shoots via the xylem.[2] Foliar absorption is limited but can be enhanced with the

use of surfactants.[2][5]
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Caption: Fluometuron inhibits photosynthesis by blocking electron transport at the D1 protein

site of Photosystem II.

Application Notes
Formulations
Fluometuron is available in several formulations, with the most common being:

Suspension Concentrate (SC) / Flowable Liquid (FL): A stable suspension of the active

ingredient in a fluid, intended for dilution with water.[2][5]

Wettable Powder (WP): A finely ground powder formulation that forms a suspension when

mixed with water.[1]

Water Dispersible Granule (WG) / Dry Flowable (DF): Granules that readily disperse in water

to form a suspension.

Application Timings and Methods
Fluometuron offers a wide application window, allowing for flexibility in weed management

programs.[2]

Pre-plant Incorporated (PPI): Applied to the soil and mechanically incorporated (e.g., with a

cultivator) to a depth of approximately 5 cm before planting.[6] This method places the

herbicide in the weed germination zone.
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Pre-emergence (PRE): Applied to the soil surface after planting but before crop or weed

emergence.[1][6] This is the most common application timing. Rainfall or irrigation is required

to move the herbicide into the soil profile for activation. Severe cotton injury may occur if

heavy rain follows a PRE application.[6]

Post-emergence (POST): Applied over the top of emerged cotton and weeds.[1][6]

Early POST-Directed: Applied when cotton is at least 15 cm tall, directing the spray to the

base of the cotton plant to minimize contact with foliage and target small, actively growing

weeds (not more than 8 cm high).[6]

Lay-by Application: A directed spray applied after the last cultivation, targeting weeds at

the base of larger cotton plants.[6]

Data Presentation: Application Rates and Efficacy
Quantitative data from field studies are summarized below. Application rates should be

adjusted based on soil type, with lower rates used on lighter, low-organic matter soils and

higher rates on heavier, high-organic matter soils.[6]

Table 1: Recommended Field Application Rates for Fluometuron
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Application Timing
Rate (kg a.i. per
hectare)

Water Volume
(L/ha)

Notes

Pre-plant Incorporated 0.8 - 1.5 100 - 250

Incorporate

immediately after

application to a depth

of ~5 cm.[6]

Pre-emergence 1.1 - 2.2 100 - 250

Apply immediately

after sowing. Requires

moisture for

activation.[1][6][7]

Early Post-emergence

(Directed)
0.6 - 1.3 220 - 440

Apply when cotton is

>15 cm tall. Add a

non-ionic surfactant.

[1][6]

Lay-by (Directed) 1.3 - 2.7 220 - 440

Apply after the last

cultivation. Add a non-

ionic surfactant.[6]

Table 2: Weed Species Controlled by Fluometuron
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Common Name Scientific Name Control Level

Palmer Amaranth Amaranthus palmeri Good to Excellent[2]

Pigweed species Amaranthus spp. Excellent[5][6]

Common Lambsquarters Chenopodium album Excellent[1][8]

Crabgrass species Digitaria spp. Good[1][2]

Barnyardgrass Echinochloa crus-galli Good[2]

Morningglory species Ipomoea spp. Fair to Good[2][9]

Sicklepod Senna obtusifolia Good[2]

Prickly Sida (Teaweed) Sida spinosa Good[5][9]

Cocklebur Xanthium strumarium Good[2]

Ryegrass Lolium spp. Good[6]

Table 3: Cotton Tolerance and Potential Injury Symptoms

Application Timing Potential Injury Symptoms Mitigating Factors

Pre-emergence
High risk with heavy

rain

Stunting, interveinal

chlorosis on early

leaves, delayed

maturity.[10]

Use lower rates on

sandy soils; ensure

proper seed furrow

closure.

Post-emergence

(Over-the-Top)
Moderate to High

Leaf chlorosis,

stunting.

Not generally

recommended; use

directed spray to

avoid foliage contact.

Post-emergence

(Directed/Lay-by)
Low

Minimal if spray is

properly directed to

the base of the plant.

Ensure adequate

cotton height (>15

cm); use appropriate

spray shields.
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Experimental Protocols
This section outlines a standard protocol for conducting a field efficacy and crop tolerance trial

for Fluometuron.

Experimental Design and Plot Establishment
Site Selection: Choose a field with uniform soil type and a known history of target weed

infestation. Avoid areas with significant topographical changes.

Experimental Design: Use a Randomized Complete Block Design (RCBD) with 3 to 4

replications.[11]

Plot Size: Minimum plot size should be 25 m², typically consisting of four cotton rows with a

length of 7-10 meters.[12]

Control Plots: Include both an untreated (weedy) check and a weed-free (hand-weeded)

check in each replication to assess weed competition and maximum yield potential,

respectively.[12]

Crop Establishment: Plant a suitable cotton variety at the locally recommended seeding rate

and depth. Record the planting date.[7]
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Caption: Standard workflow for a herbicide field efficacy and crop tolerance study.
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Herbicide Application
Equipment: Use a CO2-pressurized backpack sprayer or a small-plot tractor-mounted

sprayer equipped with flat-fan nozzles calibrated to deliver a consistent volume (e.g., 150-

250 L/ha).[7]

Mixing Procedure: a. Fill the spray tank to 50-75% of the required water volume.[13][14] b.

Begin agitation.[6][15] c. If using a Wettable Powder (WP) or Water Dispersible Granule

(WG), pre-mix the required amount in a separate container to form a slurry, then add it to the

spray tank.[13] For Suspension Concentrates (SC), add the product directly. d. If tank-

mixing, add products one at a time, allowing each to fully disperse before adding the next.

Follow the W-A-L-E-S (Wettable powders, Agitate, Liquid flowables, Emulsifiable

concentrates, Surfactants) order. e. Add any required adjuvants (e.g., non-ionic surfactant for

POST applications) last.[15] f. Add the remaining water to reach the final volume. g. Maintain

continuous agitation throughout the application process.[6]

Application: Apply treatments uniformly across the designated plots, avoiding drift to adjacent

plots by using spray shields and not spraying in windy conditions.

Data Collection and Analysis
Weed Control Assessment: Visually assess weed control for each species at regular

intervals (e.g., 14, 28, and 56 days after treatment). Use a scale of 0% (no control) to 100%

(complete weed death) relative to the untreated control plots.[11]

Crop Injury Assessment: Visually assess crop injury (phytotoxicity) at the same intervals. Use

a scale of 0% (no injury) to 100% (complete crop death), looking for symptoms like stunting,

chlorosis, and stand reduction.[11]

Yield Data: Harvest the center two rows of each plot to determine the seed cotton yield.[7]

Quality parameters like fiber length and micronaire can also be analyzed.[10]

Statistical Analysis: Subject all data (weed control, crop injury, yield) to Analysis of Variance

(ANOVA). Use a mean separation test (e.g., Fisher's LSD or Tukey's HSD) at an appropriate

significance level (P ≤ 0.05) to compare treatment means.[11]

Safety and Environmental Considerations
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Personal Protective Equipment (PPE)
When handling and applying Fluometuron, all personnel must wear:

Long-sleeved shirt and long pants or coveralls.[5]

Chemical-resistant gloves (e.g., nitrile, neoprene).[5]

Chemical-resistant footwear plus socks.[5]

Protective eyewear (goggles or face shield).[5]

Field Re-Entry
A Restricted-Entry Interval (REI) of 24 hours must be observed after application.[5][16] Do not

allow worker entry into treated areas during the REI.

Environmental Fate
Soil Persistence: Fluometuron's persistence in soil is influenced by soil type, organic matter,

pH, and microbial activity.[17][18] Higher organic matter can increase adsorption, reducing

bioavailability but potentially increasing persistence.[17]

Runoff and Leaching: As a soil-applied herbicide, Fluometuron can be susceptible to runoff,

particularly on sloped fields during heavy rainfall events soon after application. Its potential to

leach is moderate and depends on soil texture.
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Caption: Decision logic for selecting Fluometuron application timing and method in field

studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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